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Compound of Interest

Compound Name: Mesquitol

CAS No.: 109671-55-8

Cat. No.: B12774313

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for assessing the antioxidant activity of

Mesquitol, a flavonoid isolated from Prosopis juliflora, using two widely accepted

spectrophotometric assays: the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-

bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays.

Introduction
Mesquitol, a flavan-3-ol, has demonstrated significant free-radical scavenging properties,

making it a compound of interest for applications in the agro-food and pharmaceutical

industries.[1][2] The evaluation of its antioxidant capacity is a critical step in its development as

a potential therapeutic agent or natural preservative. The DPPH and ABTS assays are

common, reliable, and rapid methods for screening and quantifying the antioxidant potential of

chemical compounds.[3]

Principle of the Assays:
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Both assays are based on the ability of an antioxidant to donate an electron or a hydrogen

atom to a stable radical, thus neutralizing it. This quenching of the radical results in a

measurable color change, which is proportional to the antioxidant activity of the substance

being tested.

DPPH Assay: This assay utilizes the stable free radical DPPH•, which has a deep violet color

in solution and a maximum absorbance around 517-520 nm.[3][4] When reduced by an

antioxidant, the solution turns to a pale yellow or colorless form.

ABTS Assay: This assay involves the generation of the blue-green ABTS radical cation

(ABTS•+). The reduction of ABTS•+ by an antioxidant leads to a loss of its characteristic

color, which is monitored by a decrease in absorbance, typically at 734 nm.

Quantitative Data Summary
The antioxidant activity of Mesquitol is often expressed as the IC50 value, which is the

concentration of the antioxidant required to scavenge 50% of the initial radical concentration.

Compound Assay
IC50 Value
(µg/mL)

Positive
Control

IC50 Value of
Positive
Control
(µg/mL)

(-)-Mesquitol DPPH ~15-20 (+)-Catechin ~10-15

(-)-Mesquitol ABTS

Not explicitly

found in

searched

literature

Trolox / Gallic

Acid
Varies by study

Note: The IC50 value for (-)-Mesquitol in the DPPH assay is estimated from graphical data

presented in the cited literature.[4] A specific IC50 value for (-)-Mesquitol in the ABTS assay

was not found in the searched literature; however, extracts of Prosopis juliflora, from which

Mesquitol is isolated, have shown significant scavenging activity in the ABTS assay.
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DPPH Radical Scavenging Assay for Mesquitol
This protocol is adapted from the methodology used for the evaluation of (-)-Mesquitol.[4]

a. Materials and Reagents:

(-)-Mesquitol

DPPH (2,2-diphenyl-1-picrylhydrazyl)

Methanol (or other suitable organic solvent like butan-1-ol)

(+)-Catechin or Ascorbic Acid (as a positive control)

96-well microplate or spectrophotometer cuvettes

Microplate reader or UV-Vis spectrophotometer

b. Preparation of Solutions:

DPPH Stock Solution (e.g., 0.09 g/L in butan-1-ol): Dissolve an appropriate amount of DPPH

in the solvent. This solution should be freshly prepared and kept in the dark to prevent

degradation.

Mesquitol Stock Solution (e.g., 1 mg/mL): Accurately weigh and dissolve Mesquitol in the

same solvent used for the DPPH solution.

Working Solutions: Prepare a series of dilutions of the Mesquitol stock solution to obtain a

range of concentrations for testing (e.g., 10, 20, 50 µg/mL).[4] Prepare similar dilutions for

the positive control.

c. Assay Procedure:

To a 96-well microplate or cuvette, add a specific volume of the Mesquitol working solution

(or positive control/blank).

Add the DPPH working solution to initiate the reaction. The final reaction volume and the

ratio of sample to DPPH solution should be consistent across all wells. A common ratio is 1:1
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or 1:2 of sample to DPPH solution.

Mix the solution thoroughly and incubate in the dark at room temperature for a specified

period (e.g., 20-30 minutes).[4]

Measure the absorbance of the solution at the wavelength of maximum absorbance for

DPPH (typically between 517-520 nm).

A blank containing only the solvent and the DPPH solution should be measured.

d. Calculation of Scavenging Activity:

The percentage of DPPH radical scavenging activity is calculated using the following formula:

% Inhibition = [ (A_control - A_sample) / A_control ] x 100

Where:

A_control is the absorbance of the blank (DPPH solution without the sample).

A_sample is the absorbance of the reaction mixture (DPPH solution with the Mesquitol
sample or positive control).

The IC50 value is determined by plotting the percentage of inhibition against the concentration

of Mesquitol and calculating the concentration at which 50% inhibition is achieved.

ABTS Radical Cation Scavenging Assay for Mesquitol
This is a general protocol for the ABTS assay, which can be adapted for the analysis of

Mesquitol.

a. Materials and Reagents:

Mesquitol

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

Potassium persulfate
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Methanol or Ethanol

Phosphate Buffered Saline (PBS) or appropriate buffer

Trolox or Gallic Acid (as a positive control)

96-well microplate or spectrophotometer cuvettes

Microplate reader or UV-Vis spectrophotometer

b. Preparation of Solutions:

ABTS Stock Solution (e.g., 7 mM in water or PBS): Dissolve ABTS in water or buffer.

Potassium Persulfate Solution (e.g., 2.45 mM in water or PBS): Dissolve potassium

persulfate in water or buffer.

ABTS•+ Radical Cation Working Solution: Mix the ABTS stock solution and the potassium

persulfate solution in equal volumes (1:1 ratio). Allow the mixture to stand in the dark at room

temperature for 12-16 hours to ensure the complete formation of the radical cation.

Diluted ABTS•+ Solution: Before use, dilute the ABTS•+ working solution with methanol or

ethanol to an absorbance of approximately 0.700 ± 0.02 at 734 nm.

Mesquitol Stock Solution (e.g., 1 mg/mL): Prepare a stock solution of Mesquitol in
methanol or ethanol.

Working Solutions: Prepare serial dilutions of the Mesquitol stock solution and the positive

control.

c. Assay Procedure:

Add a small volume of the Mesquitol working solution (or positive control/blank) to a 96-well

microplate or cuvette.

Add a larger volume of the diluted ABTS•+ solution to each well to start the reaction.

Mix the solution and incubate at room temperature for a defined time (e.g., 6-10 minutes).
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Measure the absorbance of the solution at 734 nm.

A blank containing the solvent and the diluted ABTS•+ solution should be measured.

d. Calculation of Scavenging Activity:

The percentage of ABTS radical scavenging activity is calculated using the following formula:

% Inhibition = [ (A_control - A_sample) / A_control ] x 100

Where:

A_control is the absorbance of the blank.

A_sample is the absorbance of the reaction mixture containing Mesquitol or the positive

control.

The IC50 value is determined by plotting the percentage of inhibition against the concentration

of Mesquitol.

Visualized Workflows

Solution Preparation

Assay Procedure
Data Analysis

DPPH Stock Solution
(in Solvent)

Mix Sample/Control/Blank
with DPPH Solution

Mesquitol Stock Solution
(1 mg/mL) Mesquitol Serial Dilutions

Positive Control Stock
(e.g., Catechin) Control Serial Dilutions

Incubate in Dark
(20-30 min)

Measure Absorbance
(@ 517-520 nm) Calculate % Inhibition Plot % Inhibition

vs. Concentration Determine IC50 Value

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12774313/docs?utm_src=pdf-body#application-notes-and-protocols-for-determining-the-antioxidant-activity-of-mesquitol
https://www.benchchem.com/product/b12774313/docs?utm_src=pdf-body#application-notes-and-protocols-for-determining-the-antioxidant-activity-of-mesquitol
https://www.benchchem.com/product/b12774313/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-determining-the-antioxidant-activity-of-mesquitol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12774313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the DPPH antioxidant activity assay.
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Caption: Workflow for the ABTS antioxidant activity assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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